1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine

• IUPAC Name: 1-(2,4-dichloro-3-methylphenyl)sulfonylpiperidine
• InChI: InChI=1S/C12H15Cl2NO2S/c1-9-10(13)5-6-11(12(9)14)18(16,17)15-7-3-2-4-8-15/h5-6H,2-4,7-8H2,1H3
• InChI Key: BMKQDDPFIXBXPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)S(=O)(=O)N2CCCCC2)Cl
• Molecular Formula: C12H15Cl2NO2S
• Molecular Weight: 308.2 g/mol

Description

1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine, also known as DIDS, is a chemical compound that has been widely used in scientific research. DIDS belongs to the class of sulfonamides and is commonly used as an inhibitor of chloride channels and transporters. In

Mechanism of Action

1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine inhibits chloride channels and transporters by binding to a specific site on the protein. The binding of 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine causes a conformational change in the protein, leading to the inhibition of chloride transport. 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine has been shown to be selective for certain types of chloride channels and transporters, making it a useful tool for studying specific physiological processes.
Biochemical and Physiological Effects:
1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine has been shown to have a range of biochemical and physiological effects. Inhibition of chloride transport by 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine has been shown to affect cell volume regulation, acid-base balance, and neuronal excitability. 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine has also been shown to inhibit the activity of certain enzymes, including carbonic anhydrase and ATPase. These effects make 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine a valuable tool for studying a wide range of physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine in lab experiments is its high yield and affordability. 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine is also highly selective for certain types of chloride channels and transporters, making it a valuable tool for studying specific physiological processes. However, one limitation of using 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine is its potential for off-target effects. 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine has been shown to inhibit the activity of certain enzymes, which could lead to unintended effects in lab experiments.

Future Directions

There are many potential future directions for the use of 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine in scientific research. One potential area of research is the role of chloride channels and transporters in disease states. 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine has been shown to be effective in inhibiting chloride transport in certain disease models, making it a potential therapeutic target. Another potential area of research is the development of more selective inhibitors of chloride channels and transporters. This could lead to a better understanding of the role of these proteins in physiological processes and disease states.

Synthesis Methods

The synthesis of 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine involves the reaction of 2,4-dichloro-3-methylbenzenesulfonyl chloride with piperidine in the presence of a base. The resulting product is then purified through recrystallization. The yield of 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine is typically high, making it an affordable and accessible compound for scientific research.

Scientific Research Applications

1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine has been extensively used in scientific research as an inhibitor of chloride channels and transporters. Chloride channels and transporters play a crucial role in various physiological processes, including cell volume regulation, acid-base balance, and neuronal excitability. 1-[(2,4-dichloro-3-methylphenyl)sulfonyl]piperidine has been shown to inhibit chloride channels and transporters in a dose-dependent manner, making it a valuable tool for studying these processes.